Cas no 50867-38-4 ( )

• Product name: &nbsp
• CAS No: 50867-38-4
• MF: C₄₀H₇₆O₂₃
• MW: 925.017656326294
• CID: 934409
• PubChem ID: 426000

  Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)oxane-2,3,4,5-tetrol,3-hydroxy-11-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexadecanoic acid,2-methyl-6-(4,5,6-trihydroxy-2-methyloxan-3-yl)oxyoxane-3,4,5-triol
• 2-methyl-6-(4,5,6-trihydroxy-2-methyloxan-3-yl)oxyoxane-3,4,5-triol
• 3-hydroxy-11-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyhexadecanoic acid
• 6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• AC1L8GOL
• IPOLEAROSIDE
• NSC179188
• NSC-179188
• DTXSID90330025
• 50867-38-4 (name error)
• 50867-38-4
•  

• Inchi： InChI=1S/C22H42O8.C12H22O9.C6H12O6/c1-3-4-8-12-17(30-22-21(28)20(27)19(26)15(2)29-22)13-10-7-5-6-9-11-16(23)14-18(24)25;1-3-5(13)6(14)9(17)12(20-3)21-10-4(2)19-11(18)8(16)7(10)15;7-1-2-3(8)4(9)5(10)6(11)12-2/h15-17,19-23,26-28H,3-14H2,1-2H3,(H,24,25);3-18H,1-2H3;2-11H,1H2
• InChI Key： UFBDGBNOGRHXFT-UHFFFAOYSA-N
• SMILES： CCCCCC(CCCCCCCC(CC(=O)O)O)OC1C(C(C(C(O1)C)O)O)O.CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)C)O)O)O.C(C1C(C(C(C(O1)O)O)O)O)O

Computed Properties

• Exact Mass: 924.47778
• Monoisotopic Mass: 924.47773867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 63
• Rotatable Bond Count: 19
• Complexity: 965
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 396Ų

Experimental Properties

• PSA: 396.13
• LogP: -4.21770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids